4-(Ethoxycarbonyl)furan-3-carboxylic acid

• CAS RN: 34501-80-9
• Molecular Formula: C8H8O5
• Molecular Weight: 184.15 g/mol
• IUPAC Name: 4-ethoxycarbonylfuran-3-carboxylic acid
• InChI: InChI=1S/C8H8O5/c1-2-13-8(11)6-4-12-3-5(6)7(9)10/h3-4H,2H2,1H3,(H,9,10)
• InChI Key: KYXWQEYKJFHYIX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=COC=C1C(=O)O

Description

4-(Ethoxycarbonyl)furan-3-carboxylic acid is a useful research compound. Its molecular formula is C8H8O5 and its molecular weight is 184.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 235 gm of furan-3,4-dicarboxylic acid diethyl ester and 62.1 gm of potassium hydroxide in 800 ml of 60% ethanol was stirred for 2 hours at room temperature, and then the solvent was distilled off in vacuo. The residue was acidified by carefully adding an aqueous KHSO4 solution dropwise thereto, while stirring, and the monoester was extracted with methylene chloride and crystallized from ethyl acetate/petroleum ether.